![molecular formula C13H16N2O2 B2486862 1-(4-Ethylphenyl)-5-oxopyrrolidine-3-carboxamide CAS No. 852410-96-9](/img/structure/B2486862.png)
1-(4-Ethylphenyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of "1-(4-Ethylphenyl)-5-oxopyrrolidine-3-carboxamide" and related compounds often involves multi-step chemical reactions, including condensation, cyclization, and functional group transformations. A representative example is the synthesis of similar pyrrolidine derivatives through Michael reactions, showcasing the methodologies for constructing the pyrrolidine core with good to excellent diastereoselectivity (Revial et al., 2000).
Molecular Structure Analysis
X-ray crystallography and computational chemistry methods are pivotal in elucidating the molecular structure of pyrrolidine derivatives. Studies have shown that these compounds can crystallize in various space groups, with molecules often linked by intermolecular hydrogen bonds, forming stable crystal structures (Banerjee et al., 2002).
Chemical Reactions and Properties
Pyrrolidine derivatives participate in diverse chemical reactions, highlighting their chemical reactivity and functional group compatibility. For instance, the synthesis of novel compounds through reactions like transamination showcases the versatility of these molecules in chemical synthesis (Ostrowska et al., 1999).
Scientific Research Applications
Potential as HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitor
1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide, a compound structurally similar to 1-(4-Ethylphenyl)-5-oxopyrrolidine-3-carboxamide, has been explored for its potential as an anti-human immunodeficiency virus type 1 (HIV-1) non-nucleoside reverse transcriptase inhibitor. The compound's pyrrolidine ring adopts a well-defined envelope conformation, contributing to its potential efficacy (Tamazyan et al., 2007).
Antioxidant Activity
Derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, similar to this compound, have shown potent antioxidant activities. These compounds, with various substituents, exhibited significant antioxidant effects in DPPH radical scavenging method and reducing power assay. Some derivatives displayed antioxidant activities surpassing that of ascorbic acid, indicating their potential for therapeutic applications (Tumosienė et al., 2019).
Potential as Antineoplastic Agent
The compound 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, structurally akin to this compound, has been synthesized and evaluated for its potential as an antineoplastic agent. Its molecular structure was studied using X-ray analysis and AM1 molecular orbital methods, indicating its potential in cancer treatment (Banerjee et al., 2002).
Synthesis via Tandem Ugi 4CC/SN Cyclization
A base-mediated synthesis of 5-oxopyrrolidine-2-carboxamides, including compounds similar to this compound, was developed. This synthesis involved a tandem Ugi condensation and intramolecular substitution, demonstrating a novel synthetic route for such compounds (Zeng et al., 2013).
properties
IUPAC Name |
1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-2-9-3-5-11(6-4-9)15-8-10(13(14)17)7-12(15)16/h3-6,10H,2,7-8H2,1H3,(H2,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCUMQJOYNUQMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.